Cas no 1001336-16-8 (Methyl 4-chloro-2-formylbenzoate)

• Product Name: Methyl 4-chloro-2-formylbenzoate
• CAS No: 1001336-16-8
• MF: C₉H₇O₃Cl
• MW: 198.603
• MDL: MFCD25459256
• CID: 2618940
• PubChem ID: 57566138
• Update Time: 2024-11-08

Methyl 4-chloro-2-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-2-formylbenzoate
• Methyl4-chloro-2-formylbenzoate
• BS-14146
• DA-48467
• 4-chloro-2-formyl-benzoic acid methyl ester
• SXBBGDXVOZYMEK-UHFFFAOYSA-N
• D76427
• CS-0104582
• BQB33616
• SCHEMBL2420654
• C9H7ClO3
• AKOS032960795
• Z1583849221
• MFCD25459256
• 1001336-16-8
• EN300-126266

• MDL： MFCD25459256
• Inchi： InChI=1S/C9H7ClO3/c1-13-9(12)8-3-2-7(10)4-6(8)5-11/h2-5H,1H3
• InChI Key： SXBBGDXVOZYMEK-UHFFFAOYSA-N
• SMILES： COC(=O)C1=C(C=C(C=C1)Cl)C=O

Computed Properties

• Exact Mass: 198.008372g/mol
• Monoisotopic Mass: 198.008372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 198.6g/mol
• XLogP3: 2.9
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters